Cas no 868680-84-6 (Metazosulfuron)

• Product Name: Metazosulfuron
• CAS No: 868680-84-6
• MF: C₁₅H₁₈ClN₇O₇S
• MW: 475.864120006561
• CID: 1863728
• PubChem ID: 11634286
• Update Time: 2025-10-28

Metazosulfuron Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-[(4,6-dimethoxypyrimidin-2-yl)carbamoyl]-1-methyl-4-(5-methyl-5,6-dihydro-1,4,2-dioxazin-3-yl)-1H-pyrazole-5-sulfonamide
• 1H-pyrazo<wbr>
• 3-Chlor-N<wbr>
• 3-Chloro-<wbr>
• metazosulfuron
• T6ON DN BUTJ E1 C- DT5NNJ A1 CG ESWMVM- BT6N CNJ DO1 FO1
• Metazosulfuron 100 microg/mL in Acetonitrile
• 1ST22855
• 868680-84-6
• CHEBI:228164
• UNII-GYS2WZ5UBD
• 1H-Pyrazole-5-sulfonamide, 3-chloro-4-(5,6-dihydro-5-methyl-1,4,2-dioxazin-3-yl)-N-[[(4,6-dimethoxy-2-pyrimidinyl)amino]carbonyl]-1-methyl-; 3-Chloro-N-[(4,6-dimethoxypyrimidin-2-yl)carbamoyl]-1-methyl-4-(5-methyl-5,6-dihydro-1,4,2-dioxazin-3-yl)-1H-pyrazole-5-sulfonamide; Metazosulfuron; NC 620
• RAC-3-chloro-N-((4,6-dimethoxypyrimidin-2-yl)carbamoyl)-1-methyl-4-((5R)-5-methyl-5,6-dihydro-1,4,2-dioxazin-3-yl)-1H-pyrazole-5-sulfonamide
• IXWKBUKANTXHJH-UHFFFAOYSA-N
• GYS2WZ5UBD
• 3-Chloro-4-((5RS)-5,6-dihydro-5-methyl-1,4,2-dioxazin-3-yl)-N-((4,6-dimethoxypyrimidin-2-yl)carbamoyl)-1-methyl-1H-pyrazole-5-sulfonamide
• Metazosulfuron [ISO]
• 3-Chloro-4-(5,6-dihydro-5-methyl-1,4,2-dioxazin-3-yl)-N-(((4,6-dimethoxy-2-pyrimidinyl)amino)carbonyl)-1-methyl-1H-pyrazole-5-sulfonamide
• SCHEMBL2776209
• 1-((3-Chloro-4-((5RS)-5,6-dihydro-5-methyl-1,4,2-dioxazin-3-yl)-1-methyl-1H-pyrazol-5-yl)sulfonyl)-3-(4,6-dimethoxypyrimidin-2-yl)urea
• 3-Chloro-N-((4,6-dimethoxypyrimidin-2-yl)carbamoyl)-1-methyl-4-(5-methyl-5,6-dihydro-1,4,2-dioxazin-3-yl)-1H-pyrazole-5-sulfonamide
• 1-[5-chloro-2-methyl-4-(5-methyl-5,6-dihydro-1,4,2-dioxazin-3-yl)pyrazol-3-yl]sulfonyl-3-(4,6-dimethoxypyrimidin-2-yl)urea
• -Chloro-4-((5RS)-5,6-dihydro-5-methyl-1,4,2-dioxazin-3-yl)-N-((4,6-dimethoxypyrimidin-2-yl)carbamoyl)-1-methyl-1H-pyrazole-5-sulfonamide
• Metazosulfuron

• Inchi： 1S/C15H18ClN7O7S/c1-7-6-29-21-12(30-7)10-11(16)20-23(2)13(10)31(25,26)22-15(24)19-14-17-8(27-3)5-9(18-14)28-4/h5,7H,6H2,1-4H3,(H2,17,18,19,22,24)
• InChI Key： IXWKBUKANTXHJH-UHFFFAOYSA-N
• SMILES： ClC1C(C2=NOCC(C)O2)=C(N(C)N=1)S(NC(NC1N=C(C=C(N=1)OC)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 475.0676948g/mol
• Monoisotopic Mass: 475.0676948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 177Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Sulfonylureas Pyrimidinyl-2-sulfonylureas

Additional information on Metazosulfuron

Metazosulfuron: A Comprehensive Overview

Metazosulfuron, with the CAS number 868680-84-6, is a highly effective herbicide belonging to the sulfonylurea family. It has gained significant attention in the agricultural sector due to its exceptional ability to control a wide range of broadleaf weeds and grasses. This compound is widely used in various cropping systems, including cereals, oilseeds, and vegetables, making it a critical tool for modern farming practices.

The chemical structure of Metazosulfuron is characterized by its sulfonylurea group, which plays a pivotal role in its herbicidal activity. Recent studies have highlighted its ability to inhibit the enzyme acetolactate synthase (ALS), which is essential for the biosynthesis of branched-chain amino acids in plants. This inhibition leads to the disruption of plant growth and eventually causes death in target weeds. The specificity of Metazosulfuron towards certain plant species makes it an ideal choice for selective weed control.

In terms of application, Metazosulfuron is often applied as a post-emergent herbicide, providing excellent control over weeds at various growth stages. Its systemic nature allows it to be absorbed by the foliage and translocated within the plant, ensuring thorough eradication. Recent research has also explored its potential as a component in herbicide mixtures, enhancing its efficacy against herbicide-resistant weed populations.

The environmental impact of Metazosulfuron has been a subject of extensive study. While it is highly effective in controlling weeds, its persistence in soil and water systems has raised concerns. However, recent advancements in application techniques and formulation have significantly reduced its environmental footprint. For instance, the use of controlled-release formulations has minimized leaching and runoff, ensuring safer application practices.

Metazosulfuron's role in sustainable agriculture cannot be overstated. By reducing the reliance on mechanical weed control methods, it contributes to energy savings and reduces greenhouse gas emissions. Moreover, its ability to enhance crop yields by minimizing weed competition makes it a valuable tool in food security initiatives.

In conclusion, Metazosulfuron, with its CAS number 868680-84-6, remains a cornerstone in modern weed management systems. Its unique chemical properties, coupled with ongoing research into improved application methods and environmental safety, ensure that it will continue to play a vital role in agriculture for years to come.